Cas no 654683-76-8 ((1R)-1-(1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: (1R)-1-(1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 654683-76-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5691806
• PubChem ID: 28888695
• Update Time: 2023-10-13

(1R)-1-(1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745440
• SCHEMBL12086921
• (1R)-1-(1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine
• 654683-76-8
• 2-Benzofuranmethanamine, α-(1,1-dimethylethyl)-, (αR)-

• Inchi： 1S/C13H17NO/c1-13(2,3)12(14)11-8-9-6-4-5-7-10(9)15-11/h4-8,12H,14H2,1-3H3/t12-/m0/s1
• InChI Key： HCZYBPRSKCZGRB-LBPRGKRZSA-N
• SMILES： [C@@H](C1OC2=CC=CC=C2C=1)(N)C(C)(C)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 292.4±15.0 °C(Predicted)
• pka: 9.73±0.37(Predicted)